Cas no 198821-86-2 (Benzenemethanol, 5-nitro-2-(5-oxazolyl)-)

• Product Name: Benzenemethanol, 5-nitro-2-(5-oxazolyl)-
• CAS No: 198821-86-2
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 1390666
• Update Time: 2024-08-16

Benzenemethanol, 5-nitro-2-(5-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-nitro-2-(5-oxazolyl)-

• Inchi： 1S/C10H8N2O4/c13-5-7-3-8(12(14)15)1-2-9(7)10-4-11-6-16-10/h1-4,6,13H,5H2
• InChI Key： KGBMQULSQFFLBT-UHFFFAOYSA-N
• SMILES： C1(CO)=CC([N+]([O-])=O)=CC=C1C1OC=NC=1

Computed Properties

• Exact Mass: 220.04844

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 464.6±40.0 °C(Predicted)
• PSA: 89.4
• pka: 13.59±0.10(Predicted)